Cas no 125454-26-4 (Butanoic acid,4-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-)

• Product Name: Butanoic acid,4-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-
• CAS No: 125454-26-4
• MF: C₉H₁₄ClN₅O₂
• MW: 259.692759990692
• CID: 201631
• PubChem ID: 180325
• Update Time: 2025-04-19

Butanoic acid,4-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-
• 4-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]butanoic acid
• Butnoic acid, 4-((4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl)amino)-
• DTXSID80154777
• 125454-26-4

• Inchi： 1S/C9H14ClN5O2/c1-2-11-8-13-7(10)14-9(15-8)12-5-3-4-6(16)17/h2-5H2,1H3,(H,16,17)(H2,11,12,13,14,15)
• InChI Key： QJCNXQQKVJBFEF-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NCCCC(=O)O)NCC

Computed Properties

• Exact Mass: 259.08382
• Monoisotopic Mass: 259.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.437
• Boiling Point: 520.6°Cat760mmHg
• Flash Point: 268.7°C
• Refractive Index: 1.635
• PSA: 100.03